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hydrochloride

CAS No.: 854427-44-4

Cat. No.: B1419771

Get Quote
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Authored by: Your Senior Application Scientist
Introduction
N,3-Dimethylcyclohexanamine hydrochloride is a secondary amine salt that holds potential

as a valuable building block in medicinal chemistry and drug discovery. Its substituted

cyclohexane scaffold is a common motif in numerous bioactive molecules.[1] The hydrochloride

salt form enhances the compound's stability and aqueous solubility, facilitating its use in

various experimental settings.

This comprehensive guide provides a detailed experimental protocol for the synthesis,

purification, and characterization of N,3-dimethylcyclohexanamine hydrochloride. The

protocol is designed to be self-validating, with in-depth explanations of the chemical principles

and safety precautions at each stage.

Chemical Profile and Properties

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1419771#bc-rfq
https://www.benchchem.com/product/b1419771/docs?utm_src=pdf-body#application-notes-and-protocols-for-n-3-dimethylcyclohexanamine-hydrochloride
https://www.researchgate.net/figure/Examples-of-drugs-and-drug-candidates-containing-cyclohexylamines_fig2_338743412
https://www.benchchem.com/product/b1419771/docs?utm_src=pdf-body#application-notes-and-protocols-for-n-3-dimethylcyclohexanamine-hydrochloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1419771?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


A thorough understanding of the physicochemical properties of N,3-dimethylcyclohexanamine

and its hydrochloride salt is crucial for its effective handling and application.

Property
Value (N,3-
dimethylcyclohexa
namine)

Value (N,3-
dimethylcyclohexa
namine HCl)

Source

Molecular Formula C₈H₁₇N C₈H₁₈ClN PubChem

Molecular Weight 127.23 g/mol 163.69 g/mol PubChem

Appearance
Colorless to yellowish

liquid (predicted)

White to off-white

solid (predicted)
N/A

Hazards

Flammable, Harmful if

swallowed, Causes

severe skin burns and

eye damage, May

cause respiratory

irritation

To be handled with

care, assuming similar

toxicity to the free

base

PubChem, Fisher

Scientific[2]

Experimental Protocol: Synthesis of N,3-
Dimethylcyclohexanamine Hydrochloride
The synthesis of N,3-dimethylcyclohexanamine hydrochloride is achieved through a two-

step process: reductive amination of 3-methylcyclohexanone with methylamine to form the free

amine, followed by conversion to its hydrochloride salt.

Diagram of the Synthetic Workflow
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Step 1: Reductive Amination

Step 2: Hydrochloride Salt Formation

3-Methylcyclohexanone

Imine_Intermediate

Methylamine

N,3-Dimethylcyclohexanamine

Sodium Borohydride

N,3-Dimethylcyclohexanamine_HCl

HCl in Diethyl Ether

Purification
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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